2-Bromo-4-methylanisole

• IUPAC Name: 2-bromo-1-methoxy-4-methylbenzene
• InChI: InChI=1S/C8H9BrO/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3
• InChI Key: DHPUIKWBNXTXOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)Br
• Molecular Formula: C8H9BrO
• DSSTOX Substance ID: DTXSID5066746
• Molecular Weight: 201.06 g/mol
• CAS RN: 22002-45-5

Description

2-Bromo-4-methylanisole (2-Br-4-Me-An) is an organic compound belonging to the family of anisole derivatives. It is a colorless liquid with a characteristic odor and is insoluble in water. 2-Br-4-Me-An is widely used as a reagent in organic synthesis and as a starting material for the preparation of other organic compounds.

Scientific Research Applications

Synthesis of Heat and Pressure-Sensitive Dyes

2-Bromo-4-methylanisole is primarily used in synthesizing black fluorane dye (2-anilino-3-methyl-6-dibutylaminofluorane, ODB-2), an essential component in manufacturing thermal papers. A study by Xie, Wang, Deng, and Luo (2020) highlights the use of a continuous homogeneous bromination technology in a modular microreaction system, which efficiently prepares this compound with high selectivity and minimal byproducts (Xie, Wang, Deng, & Luo, 2020).

Organic Photovoltaic Devices

4-Bromoanisole, closely related to this compound, is used as a versatile processing additive to control phase separation and purity in organic photovoltaic devices. Liu et al. (2012) demonstrated that this additive effectively promotes the aggregation of P3HT, enhancing the morphology of polymer-polymer blends in photovoltaic applications (Liu, Huettner, Rong, Sommer, & Friend, 2012).

Synthesis of Sesquiterpene Herbertenolide

In the field of organic chemistry, this compound has been used in the total synthesis of sesquiterpene herbertenolide. The synthesis process, as described by Ng, Yang, and Garcia‐Garibay (2004), involves the creation of two adjacent stereogenic quaternary centers, showcasing the compound's utility in complex organic syntheses (Ng, Yang, & Garcia‐Garibay, 2004).

Safety and Hazards

When handling 2-Bromo-4-methylanisole, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

While specific future directions for 2-Bromo-4-methylanisole are not mentioned in the search results, it is known that the compound can be used in the synthesis of various other compounds, suggesting potential applications in chemical synthesis.

Mechanism of Action

Target of Action

3-Bromo-4-methoxytoluene, also known as 2-Bromo-1-methoxy-4-methylbenzene or 2-Bromo-4-methylanisole, is a chemical compound that is often used in various chemical processes

Mode of Action

It is known to participate in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond-forming reactions . In these reactions, the compound may interact with organoboron reagents under mild and functional group tolerant conditions .

Biochemical Pathways

The compound is involved in the Suzuki–Miyaura cross-coupling reaction pathway . This pathway involves the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst . The downstream effects of this pathway can lead to the formation of biaryl compounds, which are common motifs in organic chemistry and are often found in pharmaceuticals and organic materials .

Result of Action

It is known to be used as a starting material in the multi-step synthesis of sesquiterpene (±)-herbertenolide .

Action Environment

The action, efficacy, and stability of 3-Bromo-4-methoxytoluene can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reactions in which it participates are known to be sensitive to the presence of water and oxygen . Therefore, these reactions are typically carried out under an inert atmosphere and in anhydrous conditions .

Biochemical Analysis

Biochemical Properties

2-Bromo-4-methylanisole plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It is often used as a starting material in the multi-step synthesis of sesquiterpenes and other organic compounds . The compound interacts with various enzymes and proteins during these reactions. For instance, it can act as a substrate for enzymes involved in bromination and methylation processes. The nature of these interactions typically involves the formation of covalent bonds between the bromine atom of this compound and the active sites of the enzymes, leading to the formation of new chemical products.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are still under investigation. It is known to influence cell function by interacting with cell signaling pathways and gene expression. The compound can affect cellular metabolism by altering the activity of enzymes involved in metabolic pathways. For example, this compound may inhibit or activate specific enzymes, leading to changes in the levels of metabolites and the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. The bromine atom in the compound can form covalent bonds with nucleophilic sites on enzymes and proteins, leading to enzyme inhibition or activation. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins. These interactions can result in changes in the transcriptional activity of specific genes, ultimately affecting cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light, heat, or reactive chemicals. Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in in vitro and in vivo studies. These effects may include alterations in cell signaling pathways, gene expression, and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function and metabolism. At higher doses, this compound can exhibit toxic or adverse effects, including enzyme inhibition, disruption of metabolic pathways, and changes in gene expression. Threshold effects have been observed in studies, where specific dosages lead to significant changes in cellular and physiological responses .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation into other chemical products. The compound can undergo bromination, methylation, and other chemical modifications, leading to the formation of new metabolites. These metabolic pathways can affect the overall metabolic flux within the cell, influencing the levels of key metabolites and the activity of metabolic enzymes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can interact with transporters and binding proteins that facilitate its movement across cell membranes and its localization within specific cellular compartments. These interactions can affect the accumulation and localization of this compound, influencing its activity and function within the cell .

Subcellular Localization

The subcellular localization of this compound can impact its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, this compound may accumulate in the endoplasmic reticulum, mitochondria, or other organelles, where it can interact with enzymes and proteins involved in various biochemical processes. These interactions can influence the overall cellular response to the compound .

Q & A

Q1: What are the common synthetic applications of 2-Bromo-4-methylanisole?

A1: this compound serves as a versatile building block in organic synthesis. It's frequently employed in reactions utilizing its bromine substituent, such as:

• Aryne Formation: This compound can undergo lithium diisopropylamide (LDA) mediated reactions to generate aryne intermediates. These highly reactive intermediates can then react with various nucleophiles, offering a pathway for the synthesis of complex molecules [].
• Metal-catalyzed Coupling Reactions: The bromine atom can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to form carbon-carbon bonds. This enables the introduction of diverse substituents onto the aromatic ring [].

Q2: Can this compound be used to synthesize natural products?

A2: Yes, this compound has proven valuable in the total synthesis of natural products. For example:

• (+/-)-herbertenolide: Researchers utilized this compound as a starting material in a seven-step synthesis of the sesquiterpene (+/-)-herbertenolide. Notably, a key step involved a stereospecific photodecarbonylation reaction of a crystalline ketone derivative, highlighting the compound's utility in controlling stereochemistry [].
• **Phenolic Sesquiterpene from Elvira biflora: ** this compound served as a key intermediate in the synthesis of a phenolic sesquiterpene, 2-(1',5'-dimethylhex-4'-enyl)-4-methylphenol, isolated from Elvira biflora. This synthesis confirmed the proposed structure of the natural product [].

Q3: Are there any reactions where this compound leads to unexpected products?

A: When reacted with hetarylacetonitriles under aryne-forming conditions, this compound can undergo a tandem addition-rearrangement pathway instead of the desired aryne arylation. This results in the formation of rearranged 2-hetarylmethyl-3,4,5,6-tetramethylbenzonitriles instead of the anticipated aryne arylated products [].